Cas no 2097891-22-8 (5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide)

• Product Name: 5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide
• CAS No: 2097891-22-8
• MF: C₁₈H₁₅BrN₂O₃
• MW: 387.227303743362
• CID: 5830885
• PubChem ID: 126850895
• Update Time: 2025-08-05

5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide
• 5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
• F6517-3767
• 2097891-22-8
• AKOS032466002
• 5-bromo-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]pyridine-3-carboxamide

• Inchi： 1S/C18H15BrN2O3/c19-15-8-14(9-20-10-15)18(23)21-11-16(22)12-3-5-13(6-4-12)17-2-1-7-24-17/h1-10,16,22H,11H2,(H,21,23)
• InChI Key： YAMKRBQNTAXHMC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)=O

Computed Properties

• Exact Mass: 386.02660g/mol
• Monoisotopic Mass: 386.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide

5-Bromo-N-{2-[4-(Furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide: A Comprehensive Overview

The compound 5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide, identified by the CAS number 2097891-22-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a pyridine ring, a bromine substituent, and a furan-containing side chain, making it a unique candidate for further exploration in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and coupling reactions. The presence of the bromine atom at the 5-position of the pyridine ring suggests potential for further functionalization, such as Suzuki-Miyaura cross-coupling reactions, which are highly effective in forming biaryl bonds. This feature makes the compound a valuable intermediate for constructing more complex molecular architectures.

The furan moiety in the side chain introduces additional electronic and steric effects, which can influence the compound's reactivity and bioavailability. Furan-containing compounds are known for their ability to participate in various non-covalent interactions, such as π–π stacking and hydrogen bonding, which are critical for molecular recognition in biological systems. Recent studies have highlighted the role of furan derivatives in modulating enzyme activity and receptor binding, suggesting that this compound could serve as a lead molecule in drug design.

In terms of pharmacological applications, 5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide has shown promise as a potential candidate for anti-inflammatory and antioxidant therapies. The hydroxyl group in the side chain contributes to the compound's hydrophilicity, enhancing its solubility and permeability across biological membranes. This property is crucial for achieving effective drug delivery and bioavailability. Furthermore, the pyridine ring's electron-withdrawing effects can modulate the compound's reactivity towards reactive oxygen species, making it a potential antioxidant agent.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms involving cytochrome P450 enzymes, which play a significant role in metabolizing organic compounds in living organisms. The bromine substituent may influence the rate of degradation by altering the electron distribution within the molecule, potentially leading to more efficient detoxification processes.

In conclusion, 5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide represents a versatile platform for exploring novel chemical entities with diverse applications. Its unique structure combines functional groups that offer opportunities for further modification and optimization. As research continues to uncover its full potential, this compound stands out as a valuable asset in both academic and industrial settings.